Cas no 1803849-59-3 (2-Fluoro-3-hydroxypyridine-6-acetic acid)

• Product Name: 2-Fluoro-3-hydroxypyridine-6-acetic acid
• CAS No: 1803849-59-3
• MF: C₇H₆FNO₃
• MW: 171.125845432281
• CID: 4905232
• Update Time: 2025-10-29

2-Fluoro-3-hydroxypyridine-6-acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-Fluoro-3-hydroxypyridine-6-acetic acid

• Inchi： 1S/C7H6FNO3/c8-7-5(10)2-1-4(9-7)3-6(11)12/h1-2,10H,3H2,(H,11,12)
• InChI Key： DHRLXRBMUZKXBD-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(CC(=O)O)=N1)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 176
• XLogP3: 0.4
• Topological Polar Surface Area: 70.4

Additional information on 2-Fluoro-3-hydroxypyridine-6-acetic acid

Recent Advances in the Application of 2-Fluoro-3-hydroxypyridine-6-acetic acid (CAS: 1803849-59-3) in Chemical Biology and Pharmaceutical Research

The compound 2-Fluoro-3-hydroxypyridine-6-acetic acid (CAS: 1803849-59-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This heterocyclic compound, characterized by the presence of a fluorine atom and a hydroxyl group on the pyridine ring, exhibits remarkable versatility in drug design and development. Recent studies have explored its role as a key intermediate in the synthesis of novel bioactive molecules, particularly in the development of enzyme inhibitors and receptor modulators.

One of the most notable applications of 2-Fluoro-3-hydroxypyridine-6-acetic acid is its incorporation into the design of small-molecule inhibitors targeting specific enzymes involved in inflammatory and metabolic disorders. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a scaffold for developing potent inhibitors of phosphodiesterase-4 (PDE4), a key enzyme implicated in chronic inflammatory diseases such as asthma and rheumatoid arthritis. The study highlighted the compound's ability to enhance binding affinity through hydrogen bonding interactions with the enzyme's active site, while the fluorine atom contributed to improved metabolic stability.

In addition to its therapeutic potential, recent research has focused on the synthetic methodologies for 2-Fluoro-3-hydroxypyridine-6-acetic acid. A novel, high-yield synthesis route was reported in Organic Process Research & Development, which employed a regioselective fluorination approach followed by a mild oxidation step to introduce the acetic acid moiety. This improved synthetic protocol has facilitated larger-scale production of the compound, enabling more extensive biological evaluation and structure-activity relationship studies.

The pharmacokinetic properties of derivatives containing the 2-Fluoro-3-hydroxypyridine-6-acetic acid moiety have also been investigated in recent preclinical studies. Research published in Drug Metabolism and Disposition revealed that these compounds generally exhibit favorable absorption and distribution profiles, with the fluorine atom playing a crucial role in modulating their lipophilicity and membrane permeability. These findings have important implications for the development of orally bioavailable drugs based on this chemical scaffold.

Looking forward, the unique structural features of 2-Fluoro-3-hydroxypyridine-6-acetic acid continue to inspire innovative applications in drug discovery. Current research efforts are exploring its potential in targeted protein degradation strategies, particularly as a warhead in proteolysis-targeting chimeras (PROTACs). The compound's ability to form specific interactions with both target proteins and E3 ubiquitin ligases makes it particularly promising for this emerging therapeutic modality. As research progresses, we anticipate seeing more clinical candidates incorporating this versatile building block in the coming years.